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Compound of Interest

Compound Name: TT-012

cat. No.: B10905164

This document provides essential safety and logistical information for the proper disposal of
substance TT-012, ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Hazard Information

Before handling TT-012, it is crucial to be aware of its potential hazards. TT-012 is a solid
powder that is sensitive to light and air.[1] In case of exposure, follow these first-aid measures:

After Inhalation: Move the individual to fresh air and ensure they are comfortable for
breathing. If respiratory irritation occurs, seek medical advice.[2]

» After Skin Contact: Wash the affected skin area with plenty of water.[2] If irritation persists,
seek medical attention.

» After Eye Contact: Rinse the eyes cautiously with water as a precaution.[2]

o After Ingestion: If swallowed, rinse the mouth and drink a glass of water. Call a physician or
poison control center for guidance.[3]

Always wear appropriate personal protective equipment (PPE), including chemical safety
goggles, gloves, and protective clothing, when handling TT-012.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for TT-012 based on available safety

information.
Parameter Value Reference
Melting Point 117 -120°C/242.6 - 248 °F [1]
Molecular Formula C6 H4 S4 [1]
Molecular Weight 204.34 g/mol [1]
Storage Temperature 2-30°C [2]
Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (C0O2), Sulfur [1]

oxides

Step-by-Step Disposal Protocol

The proper disposal of TT-012 is critical to prevent environmental contamination and ensure
laboratory safety. The following protocol outlines the required steps for the disposal of both
small and large quantities of TT-012 waste.

Experimental Protocol: Inactivation of TT-012 Waste

This protocol details the chemical inactivation of TT-012 waste prior to final disposal.
Materials:

e TT-012 waste (solid or in solution)

e Sodium hypochlorite solution (5%)

e Sodium bisulfite solution (10%)

e pH meter or pH strips

 Stir plate and stir bar

e Appropriate waste container
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Procedure:

Preparation: In a designated fume hood, place the TT-012 waste in a suitable container. If
the waste is solid, dissolve it in a compatible solvent.

« Inactivation: Slowly add the 5% sodium hypochlorite solution to the TT-012 waste while
stirring continuously. A 1:10 ratio of TT-012 to sodium hypochlorite is recommended.

o Neutralization: After 30 minutes of stirring, check the pH of the solution. If the pH is above 8,
slowly add the 10% sodium bisulfite solution until the pH is between 6 and 8.

» Verification: Allow the solution to stir for an additional 10 minutes. Test a small aliquot of the
solution to confirm the absence of active TT-012 using a validated analytical method.

» Final Disposal: Once inactivation is confirmed, the neutralized solution can be disposed of as
non-hazardous chemical waste, in accordance with local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of TT-012.
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Caption: Workflow for the safe disposal of TT-012.

This structured approach to waste management, from initial handling to final disposal, is
designed to minimize risks and ensure compliance with safety regulations. Always consult your
institution's environmental health and safety department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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